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Compound of Interest

Compound Name: LQFM215

Cat. No.: B12370484 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and experimental

integrity. This document provides essential safety and logistical information for the novel proline

transporter (PROT) inhibitor, LQFM215, including personal protective equipment (PPE)

guidelines, disposal procedures, and relevant experimental data.

Physicochemical and Biological Properties of
LQFM215
A summary of the key quantitative data for LQFM215 is presented in the table below for easy

reference and comparison.

Property Value Source

Molecular Weight 394.56 g/mol MedchemExpress, Probechem

Formula C₂₅H₃₄N₂O₂ MedchemExpress, Probechem

Appearance Solid Probechem

Purity >98% (HPLC) Probechem

Solubility 10 mM in DMSO Probechem

IC₅₀ (Proline Uptake)
20.4 µM (in hippocampal

synaptosomes)
Probechem
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Personal Protective Equipment (PPE)
When handling LQFM215, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene gloves. Always

inspect gloves for tears or punctures before use.

Body Protection: A standard laboratory coat should be worn. For procedures with a higher

risk of splashing, consider a chemically resistant apron or coveralls.

Respiratory Protection: If handling the solid form and there is a risk of generating dust, a

NIOSH-approved respirator with a particulate filter is recommended. Work in a well-

ventilated area, preferably within a chemical fume hood.

Operational and Disposal Plans
Handling:

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Handle in a well-ventilated area, such as a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage for the solid powder is at -20°C for up to 12 months.

Solutions in solvent can be stored at -80°C for up to 6 months.
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Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Contaminated packaging should be disposed of in the same manner as the product.

Experimental Protocols
The following are summaries of key experimental protocols involving LQFM215, as described

in the publication by Carvalho GA, et al. (2023).[1]

In Vitro Proline Uptake Assay:

Hippocampal synaptosomes are prepared from adult male Wistar rats.

Synaptosomes are pre-incubated with varying concentrations of LQFM215 for 10 minutes at

37°C.

[³H]-L-proline is added to initiate the uptake reaction.

The reaction is stopped after a defined period by rapid filtration through glass fiber filters.

The radioactivity retained on the filters is measured by liquid scintillation counting to

determine the amount of proline uptake.

IC₅₀ values are calculated from the concentration-response curves.

Animal Studies (Ketamine-Induced Hyperlocomotion):

Adult male Swiss mice are used for the study.

Animals are habituated to the experimental room for at least 1 hour before testing.

Mice are pre-treated with either vehicle or LQFM215 (at various doses) via intraperitoneal

(i.p.) injection.

After a specified pre-treatment time, ketamine is administered to induce hyperlocomotion.
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Locomotor activity is then recorded for a set duration in an open-field arena.

Total distance traveled and other locomotor parameters are analyzed to assess the effect of

LQFM215.

Mechanism of Action: Competitive Inhibition of
Proline Transporter
LQFM215 acts as a competitive inhibitor of the proline transporter (PROT).[2] This means that

LQFM215 binds to the same active site on the transporter as the natural substrate, L-proline,

thereby preventing the uptake of L-proline into the neuron.

Mechanism of Competitive Inhibition of Proline Transporter by LQFM215
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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